Cas no 1379029-12-5 (Ethyl 6-methoxy-5-methylpyridine-3-carboxylate)

• Product Name: Ethyl 6-methoxy-5-methylpyridine-3-carboxylate
• CAS No: 1379029-12-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 4907312
• Update Time: 2025-11-01

Ethyl 6-methoxy-5-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methoxy-5-methylpyridine-3-carboxylate
• Ethyl 6-methoxy-5-methylnicotinate

• Inchi： 1S/C10H13NO3/c1-4-14-10(12)8-5-7(2)9(13-3)11-6-8/h5-6H,4H2,1-3H3
• InChI Key： JFHHZKZOXWJQHK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C(C)=C1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-methoxy-5-methylpyridine-3-carboxylate

Ethyl 6-methoxy-5-methylpyridine-3-carboxylate (CAS No. 1379029-12-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-methoxy-5-methylpyridine-3-carboxylate (CAS No. 1379029-12-5) is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its pyridine core structure, has garnered significant attention due to its utility in the development of various bioactive molecules. The presence of both methoxy and methyl substituents on the pyridine ring enhances its reactivity, making it a preferred choice for synthetic chemists working on complex drug molecules.

The structural features of Ethyl 6-methoxy-5-methylpyridine-3-carboxylate contribute to its broad applicability in medicinal chemistry. The ester group at the 3-position provides a reactive site for further functionalization, enabling the construction of more intricate scaffolds. This flexibility has been exploited in the synthesis of several pharmacologically relevant compounds, including kinase inhibitors and antiviral agents. Recent studies have highlighted its role in developing novel treatments for neurological disorders, where the pyridine moiety is often a critical component of active pharmaceutical ingredients (APIs).

In the realm of drug discovery, intermediates like Ethyl 6-methoxy-5-methylpyridine-3-carboxylate are indispensable due to their ability to streamline synthetic routes. The methoxy group at the 6-position and the methyl group at the 5-position not only influence the electronic properties of the ring but also facilitate nucleophilic substitution reactions, which are fundamental in constructing heterocyclic compounds. These properties have been leveraged in recent research to develop more efficient synthetic methodologies, reducing both reaction times and byproduct formation.

One of the most compelling aspects of Ethyl 6-methoxy-5-methylpyridine-3-carboxylate is its role in the synthesis of small molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in creating potent inhibitors of Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases. The pyridine core is particularly well-suited for interacting with protein targets, making it an ideal building block for designing molecules with high affinity and selectivity. The ester functionality further allows for derivatization into amides or other pharmacophores, expanding its synthetic potential.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Ethyl 6-methoxy-5-methylpyridine-3-carboxylate in accelerating drug development pipelines. By providing a robust platform for molecular construction, this compound enables researchers to rapidly explore diverse chemical spaces without compromising on quality or yield. Recent advancements in combinatorial chemistry and high-throughput screening have further underscored its significance, as these techniques rely heavily on readily available and synthetically accessible building blocks.

From a mechanistic standpoint, the reactivity of Ethyl 6-methoxy-5-methylpyridine-3-carboxylate is influenced by both electronic and steric factors. The electron-donating nature of the methoxy group enhances nucleophilic accessibility at certain positions on the pyridine ring, while the methyl group introduces steric hindrance that can be exploited to control regioselectivity. These features have been meticulously studied in recent publications, providing insights into how subtle modifications can be used to tailor reactivity for specific synthetic goals.

The synthesis of complex pharmaceuticals often requires multiple steps, each involving precise transformations to achieve the desired product. Herein lies another advantage of using intermediates like Ethyl 6-methoxy-5-methylpyridine-3-carboxylate: they can serve as key nodes in multi-step syntheses, reducing overall complexity and improving scalability. For example, recent research has demonstrated its use in constructing tricyclic scaffolds that are prevalent in many bioactive molecules. By integrating this intermediate into synthetic routes early on, chemists can more efficiently navigate towards their target compounds.

The growing interest in natural product-inspired drug design has also highlighted the importance of intermediates such as Ethyl 6-methoxy-5-methylpyridine-3-carboxylate. Many natural products feature pyridine derivatives as their core structures, making them valuable templates for drug discovery programs. Researchers have leveraged this motif to develop novel therapeutics with improved pharmacokinetic profiles and reduced toxicity. The ability to functionalize this scaffold at multiple positions allows for fine-tuning of physicochemical properties, ensuring that final drug candidates meet stringent regulatory requirements.

In conclusion, Ethyl 6-methoxy-5-methylpyridine-3-carboxylate (CAS No. 1379029-12-5) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop innovative treatments for a wide range of diseases. By facilitating efficient synthetic routes and enabling diverse functionalization strategies, this compound continues to play a pivotal role in advancing drug discovery efforts worldwide.